Cas no 887898-10-4 (3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-nitrophenyl)thiourea)

• Product Name: 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-nitrophenyl)thiourea
• CAS No: 887898-10-4
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 6308983
• PubChem ID: 7137009
• Update Time: 2025-05-19

3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-nitrophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-nitrophenyl)thiourea
• 1-(2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(4-nitrophenyl)thiourea
• AB00671803-01
• 1-[2-(7,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-(4-nitrophenyl)thiourea
• 887898-10-4
• AKOS024594647
• F0667-0201

• Inchi： 1S/C20H20N4O3S/c1-12-3-4-14-11-15(19(25)23-18(14)13(12)2)9-10-21-20(28)22-16-5-7-17(8-6-16)24(26)27/h3-8,11H,9-10H2,1-2H3,(H,23,25)(H2,21,22,28)
• InChI Key： HBPHSGIGYXWMSI-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)[N+](=O)[O-])NCCC1C(NC2C(C)=C(C)C=CC=2C=1)=O

Computed Properties

• Exact Mass: 396.12561169g/mol
• Monoisotopic Mass: 396.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-nitrophenyl)thiourea

Comprehensive Overview of 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-nitrophenyl)thiourea (CAS No. 887898-10-4)

The compound 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-nitrophenyl)thiourea, with the CAS No. 887898-10-4, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique structural framework, combining a 7,8-dimethyl-2-oxo-1,2-dihydroquinoline moiety with a 4-nitrophenylthiourea group. Such a configuration is often associated with potential biological activities, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for quinoline derivatives and thiourea-based compounds has surged, driven by their diverse applications in pharmaceuticals and materials science. The CAS No. 887898-10-4 compound, in particular, has been studied for its potential role in modulating enzymatic pathways and receptor interactions. Its 4-nitrophenyl group is known to contribute to electron-withdrawing effects, which can influence the compound's reactivity and binding affinity. This makes it a valuable candidate for further investigation in targeted drug design.

One of the most frequently searched questions in the context of 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-nitrophenyl)thiourea revolves around its synthetic routes and purity standards. Researchers often seek information on the optimal conditions for its synthesis, including solvent choices, reaction temperatures, and catalysts. Additionally, the compound's stability under various storage conditions is a critical consideration for laboratories and industrial applications. These topics align with the broader trend of optimizing synthetic protocols for heterocyclic compounds to enhance yield and reproducibility.

Another area of interest is the potential biological activity of this compound. Given the structural similarities to known kinase inhibitors and anti-inflammatory agents, there is growing speculation about its efficacy in preclinical models. For instance, the 7,8-dimethyl-2-oxo-1,2-dihydroquinoline core is reminiscent of scaffolds used in anticancer drug development. This has led to increased searches for studies linking CAS No. 887898-10-4 to specific disease targets, such as neurodegenerative disorders or metabolic syndromes.

From a technical standpoint, the characterization of 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-nitrophenyl)thiourea involves advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to confirm its structure and purity. These methods are essential for ensuring the compound meets the stringent requirements of pharmaceutical research. The integration of such data into public databases has further fueled interest in this molecule, as researchers seek reliable references for their work.

In the context of green chemistry, there is also a push to develop more sustainable synthetic routes for compounds like CAS No. 887898-10-4. This aligns with global efforts to reduce the environmental impact of chemical manufacturing. Searches related to solvent-free synthesis or catalytic methods for this compound reflect the growing emphasis on eco-friendly practices in the chemical industry.

In summary, 3-2-(7,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-1-(4-nitrophenyl)thiourea (CAS No. 887898-10-4) represents a fascinating intersection of chemistry and biology. Its unique structure, combined with the potential for diverse applications, makes it a compelling subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a topic of discussion in both academic and industrial circles.